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Abstract
Hexaethyl tetraphosphate (HETP), a pioneering organophosphate insecticide, emerged from

German research during World War II and saw significant use in the immediate post-war

period. Commercial formulations, notably under the trade name Bladan, were primarily

mixtures of ethyl polyphosphates, with tetraethyl pyrophosphate (TEPP) identified as the

principal active insecticidal component. HETP functions as a potent, irreversible inhibitor of the

enzyme acetylcholinesterase (AChE), leading to the accumulation of the neurotransmitter

acetylcholine and subsequent neuromuscular paralysis in insects. While highly effective against

a range of soft-bodied sucking insects, its high mammalian toxicity and inherent instability led

to its eventual replacement by more stable organophosphate compounds. This technical guide

provides a comprehensive overview of the early research on HETP, detailing its synthesis,

mechanism of action, insecticidal efficacy, and the experimental protocols utilized in its initial

evaluation.

Introduction
The mid-1940s marked a significant turning point in agricultural pest control with the advent of

synthetic organic insecticides. While DDT, a chlorinated hydrocarbon, gained widespread fame,

another class of compounds, the organophosphates, was concurrently being developed,
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largely driven by research in Germany. Hexaethyl tetraphosphate (HETP) was among the first

of these organophosphates to be used commercially as an insecticide.

First synthesized by the German chemist Gerhard Schrader in 1938, HETP was developed as

part of a broader investigation into organophosphorus compounds, initially for chemical warfare

agents.[1][2] Its insecticidal properties were quickly recognized, and it was used in Germany

during World War II as a substitute for nicotine-based insecticides. Following the war, Allied

military intelligence uncovered this research, and HETP was introduced to the American market

in 1946.

Early research soon revealed that commercial HETP was not a single compound but a mixture

of ethyl polyphosphates.[3] The primary insecticidally active component was identified as

tetraethyl pyrophosphate (TEPP), which constituted approximately 12-20% of the technical

mixture.[3] Despite its efficacy, HETP's utility was hampered by its rapid hydrolysis in the

presence of moisture, a characteristic that rendered it non-persistent but also created

challenges in its formulation and application.[4] This guide delves into the foundational

research that characterized HETP, providing the technical data and methodologies from that

era.

Chemical Synthesis and Properties
Synthesis of Hexaethyl Tetraphosphate
Two primary methods for the synthesis of hexaethyl tetraphosphate were developed during

the early research period.

Schrader Process: This method, developed by Gerhard Schrader, involves the reaction of

triethyl phosphate with phosphorus oxychloride.[5][6] The reaction is typically carried out at

elevated temperatures. A related U.S. Patent from 1943 describes the production of hexaesters

of tetraphosphoric acid.[7]

Woodstock's Method: An alternative synthesis route involves the reaction of triethyl phosphate

with phosphorus pentoxide.[4]

It is crucial to note that these processes produce a mixture of organic phosphates, not pure

hexaethyl tetraphosphate. The active insecticidal ingredient, tetraethyl pyrophosphate
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(TEPP), is formed in these reactions.[3] A controlled hydrolysis of diethyl phosphorochloridate

can also be used to produce TEPP.[4]

Chemical and Physical Properties
The following table summarizes the known properties of tetraethyl pyrophosphate (TEPP), the

active component of HETP.

Property Value Reference

Molecular Formula C8H20O7P2 [5]

Molecular Weight 290.19 g/mol [8]

Appearance Colorless to amber liquid [8]

Odor Faint, fruity [8]

Solubility in Water Miscible [4]

Vapor Pressure 0.0002 mmHg at 20°C [4]

Mechanism of Action: Acetylcholinesterase
Inhibition
Hexaethyl tetraphosphate, through its active component TEPP, exerts its toxic effect by

inhibiting the enzyme acetylcholinesterase (AChE).[2][4] AChE is a critical enzyme in the

nervous system of both insects and mammals, responsible for the hydrolysis of the

neurotransmitter acetylcholine (ACh) into choline and acetic acid. This process terminates the

nerve signal at the synapse.

The organophosphate molecule phosphorylates a serine hydroxyl group at the active site of

AChE, forming a stable, covalent bond. This inactivation of the enzyme is effectively

irreversible. The resulting accumulation of acetylcholine in the synaptic cleft leads to

continuous nerve stimulation, causing hyperexcitation of the muscles, followed by paralysis,

and ultimately, death.[2][4]
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Figure 1. Signaling pathway of acetylcholinesterase inhibition by HETP (TEPP).

Insecticidal Efficacy
Early research demonstrated that HETP was highly effective against a variety of soft-bodied

and sucking insect pests. The following data, while not exhaustive, provides an indication of its

potency. It is important to note that the "HETP" used in these studies was a technical mixture.

A 1947 report from the University of California detailed experimental results with phosphate

insecticides, including HETP, against pests such as the grape bud mite and red spiders on

grapes.[3]
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Pest Species Host Plant
HETP
Concentration

Mortality (%) Reference

Two-spotted

spider mite

(Tetranychus

urticae)

Not specified Not specified High [9]

Aphids (various

species)
Various Not specified High [3]

Further specific quantitative data from the 1940s and 1950s is limited in readily available

literature. The table will be updated as more historical data is uncovered.

Experimental Protocols
The following sections describe the general experimental protocols that would have been

employed during the 1940s and 1950s for evaluating the insecticidal properties of compounds

like HETP. These are reconstructed based on common entomological practices of the era.

Synthesis of Hexaethyl Tetraphosphate (Laboratory
Scale)
This protocol is based on the principles of the Schrader process.

Materials:

Triethyl phosphate

Phosphorus oxychloride

Heating mantle and round-bottom flask with reflux condenser

Thermometer

Stirring apparatus

Procedure:
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Combine triethyl phosphate and phosphorus oxychloride in a molar ratio of approximately

3:1 in a round-bottom flask equipped with a reflux condenser and stirrer.

Heat the mixture gradually to the reaction temperature, typically around 150°C.

Maintain the temperature and continue stirring for the duration of the reaction. The reaction

progress can be monitored by observing the cessation of hydrogen chloride evolution.

After the reaction is complete, allow the mixture to cool. The resulting product is technical

grade hexaethyl tetraphosphate.

Triethyl Phosphate +
Phosphorus Oxychloride

Round-Bottom Flask
with Reflux Condenser

Heat to ~150°C Continuous Stirring

Reaction Period

Cooling

Technical Grade HETP

Click to download full resolution via product page

Figure 2. General workflow for the laboratory synthesis of HETP.
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Insecticidal Bioassay Protocol (Reconstructed)
This protocol outlines a typical method for assessing the contact toxicity of an insecticide to

aphids.

Materials:

Culture of test insects (e.g., bean aphids, Aphis fabae) maintained on a suitable host plant

(e.g., fava bean plants).

Technical grade HETP.

Wetting agent.

Spraying apparatus (e.g., Potter tower or similar laboratory sprayer).

Petri dishes or ventilated cages.

Microscope for mortality assessment.

Procedure:

Prepare a stock solution of HETP in a suitable solvent.

Create a series of aqueous dilutions of the HETP stock solution, each containing a standard

concentration of a wetting agent to ensure even coverage.

Infest young, healthy host plants with a known number of aphids.

Spray the infested plants with the different HETP dilutions using the spraying apparatus to

ensure uniform application. A control group is sprayed with water and the wetting agent only.

After spraying, allow the plants to dry and then place them in ventilated cages to prevent

aphid escape.

Maintain the treated plants under controlled conditions of temperature and light.

Assess aphid mortality at set time intervals (e.g., 24, 48, and 72 hours) by observing the

insects under a microscope. Aphids that are unable to move when prodded with a fine brush
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are considered dead.

Calculate the percentage mortality for each concentration and correct for any control

mortality using Abbott's formula.

Toxicity and Stability
Mammalian Toxicity
HETP and its active component TEPP are highly toxic to mammals through all routes of

exposure, including inhalation, ingestion, and dermal absorption.[8] The acute toxicity is due to

the same mechanism of acetylcholinesterase inhibition observed in insects.

Compound Organism Route LD50 Reference

TEPP Rat Ingestion 1.12 mg/kg [5]

TEPP Rat Dermal 2.4 mg/kg [5]

Stability and Hydrolysis
A significant characteristic of HETP/TEPP is its instability in the presence of water. TEPP

hydrolyzes to produce less toxic diethyl phosphate and other phosphoric acid esters.[5] This

rapid degradation meant that it had little residual activity, which was advantageous in some

respects but also limited its effectiveness and required prompt application after mixing.

Compound Condition Half-life Reference

TEPP
Aqueous solution,

25°C
~7-7.5 hours [5][8]

Conclusion
Hexaethyl tetraphosphate holds a significant place in the history of insecticide development

as one of the first commercially successful organophosphates. The early research conducted in

the 1940s and 1950s established its potent insecticidal activity, particularly against sucking

pests, and elucidated its mechanism of action as an acetylcholinesterase inhibitor. However,

the very properties that defined it—high acute toxicity and rapid hydrolysis—ultimately led to its
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replacement by more stable and, in some cases, more selective organophosphate insecticides.

The technical data and experimental protocols from this era, though sometimes lacking the

precision of modern methods, laid the groundwork for the development of an entire class of

insecticides and provided valuable lessons in the balance between efficacy, toxicity, and

environmental stability. This guide serves as a technical resource for understanding the

foundational science of this important, albeit short-lived, insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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